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Compound of Interest

Compound Name: D-Altrose-2-13C

Cat. No.: B15556158

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and compliance requires strict adherence to proper chemical handling and disposal protocols.
This guide provides essential, step-by-step procedures for the safe disposal of D-Altrose-2-
13C, a stable, non-radioactive, isotopically labeled sugar.

Safety and Hazard Profile

D-Altrose, in its unlabeled form, is not classified as a hazardous substance. The isotopic
labeling with Carbon-13 (33C) does not alter its chemical properties concerning hazardous
waste classification, as 13C is a stable, non-radioactive isotope.[1] Therefore, the disposal
procedures for D-Altrose-2-13C are identical to those for its unlabeled counterpart.[1]
However, it is imperative to consult your institution's specific waste disposal protocols and the
material's Safety Data Sheet (SDS) before proceeding.

Personal Protective Equipment (PPE) such as safety glasses and gloves should be worn when
handling this compound to prevent skin and eye contact.[2]

Quantitative Data Summary

The following table summarizes key data for D-Altrose.
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Property Value

Molecular Formula CeH1206

Molecular Weight 180.16 g/mol

Appearance Solid

Storage Temperature Room temperature
Solubility Soluble in water

Hazard Classification Not classified as hazardous

Experimental Protocols: Disposal Procedures

The appropriate disposal method for D-Altrose-2-13C depends on its physical state (solid or in
solution) and local regulations.

For Solid D-Altrose-2-13C Waste:

o Collection: Collect waste D-Altrose-2-13C in a designated, clearly labeled, and sealed
container.

o Labeling: The label should clearly identify the contents as "D-Altrose-2-13C Waste (Non-
Hazardous)".

e Disposal:

o For small quantities, sweep up the solid material and place it into a suitable container for
disposal.[2][3]

o This non-hazardous solid waste can typically be disposed of in the regular laboratory
trash.[4][5]

o To avoid confusion or alarm with custodial staff, it is recommended that laboratory
personnel directly place the sealed container into the designated dumpster.[5]

For D-Altrose-2-13C in Aqueous Solution:
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Evaluation: Confirm that the solution does not contain any other hazardous chemicals.
Disposal:

o If permitted by your institution's guidelines for non-hazardous liquid waste, small quantities
of aqueous solutions of D-Altrose-2-13C may be poured down the sanitary sewer.[5][6]

o When disposing of down the drain, flush with a copious amount of water (a common
recommendation is at least 20 parts water to 1 part solution) to ensure dilution.[1]

For D-Altrose-2-13C in Organic Solvents:

Collection: This waste must be collected as chemical waste. Do not dispose of it down the
drain.[1]

Containerization: Accumulate the waste in a properly labeled, sealed, and compatible waste
container.

Labeling: The label must clearly identify all contents, including the solvent and D-Altrose-2-
13C.

Disposal: Arrange for pickup and disposal through your institution's hazardous waste
management program.

For Empty Containers:

Decontamination: If the container held a solution, rinse it with a suitable solvent (e.g., water
for aqueous solutions). The rinsate should be disposed of following the procedures for the
solution.

Label Removal: Deface or remove the original label to prevent any confusion.

Disposal: Dispose of the empty container in the regular trash or designated glass waste
container, following your institution's guidelines.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of D-
Altrose-2-13C.
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Caption: Disposal decision workflow for D-Altrose-2-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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